Cas no 852698-81-8 (N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide
• CAS No: 852698-81-8
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5555319
• Update Time: 2025-08-04

N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-quinolinylthio)-
• N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide

• Inchi： 1S/C21H22N2O3S/c1-25-18-9-7-15(13-19(18)26-2)11-12-22-20(24)14-27-21-10-8-16-5-3-4-6-17(16)23-21/h3-10,13H,11-12,14H2,1-2H3,(H,22,24)
• InChI Key： IASPRZZCOLKOGL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1C=CC2C(N=1)=CC=CC=2

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 852698-81-8)

N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 852698-81-8, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide consists of a phenethylamine backbone substituted with a quinoline sulfanyl group at the acetamide position. This particular arrangement of functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of both dimethoxy and quinoline moieties enhances the compound's complexity, offering multiple sites for chemical modification and functionalization.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of organic compounds. N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide stands out in this context due to its ability to combine elements from different chemical scaffolds. This approach has been particularly fruitful in the discovery of drugs that exhibit dual or multi-target activity, which can be advantageous in treating complex diseases.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The sulfanyl group further enhances the compound's potential by introducing a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions. These features make N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide an intriguing candidate for further investigation in the development of new pharmaceuticals.

Recent studies have highlighted the importance of structure-based drug design in identifying lead compounds with high affinity and selectivity for biological targets. The structural complexity of N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide provides a rich framework for computational modeling and experimental validation. By leveraging advanced computational techniques such as molecular docking and virtual screening, researchers can predict potential binding interactions and optimize the compound's pharmacokinetic properties.

The dimethoxyphenyl group in N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide adds another layer of complexity and functionality to the molecule. This moiety is known to influence solubility, metabolic stability, and binding affinity. The ability to fine-tune these properties through structural modifications is crucial for developing drugs that are both effective and safe. The combination of computational tools with experimental validation provides a robust approach to optimizing such compounds.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and expanding therapeutic options. N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide exemplifies this principle by integrating multiple pharmacophoric elements into a single molecule. This strategy has been successful in identifying compounds with enhanced biological activity and reduced side effects.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-ylsulfanyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to construct complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the phenethylamine and quinoline moieties.

The pharmacological evaluation of N-2-(3,4-dimethoxyphenyl)ethyl-2-(quinolin-2-yisulfanyl acetamide) is an ongoing process that involves both in vitro and in vivo studies. In vitro assays can provide rapid screening for initial biological activity, while animal models offer insights into pharmacokinetics and toxicity profiles. These studies are crucial for determining the compound's potential as a therapeutic agent.

The future prospects for N-85269881-based drug development are promising given its unique structural features and potential biological activities. Continued research into this compound could lead to the identification of novel therapeutic targets and the development of new treatments for various diseases. The integration of interdisciplinary approaches, combining synthetic chemistry with computational modeling and pharmacological evaluation, will be key to realizing this potential.